Cas no 112086-82-5 (1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone)
![1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone structure](https://www.kuujia.com/scimg/cas/112086-82-5x500.png)
112086-82-5 structure
Product name:1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone
1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone Chemical and Physical Properties
Names and Identifiers
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- 1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone
- 1-[4-Acetyl-1-(4-methoxy-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-ethanone
- 1-[4-acetyl-1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]ethanone
- AKOS000665491
- SR-01000471670
- HMS2471O11
- STL290850
- 1-[4-acetyl-1-(4-methoxyphenyl)-2,5-dimethyl-3-pyrrolyl]ethanone
- 112086-82-5
- DTXSID80149860
- 1-[4-ethanoyl-1-(4-methoxyphenyl)-2,5-dimethyl-pyrrol-3-yl]ethanone
- 1-(4-Acetyl-1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl)ethanone
- BDBM62916
- cid_183411
- SR-01000471670-1
- 1-[4-acetyl-1-(4-methoxyphenyl)-2,5-dimethyl-pyrrol-3-yl]ethanone
- NCGC00245521-01
- CHEMBL1328336
- SCHEMBL13993246
- SMR000116873
- MLS000526399
- 1-(4-Methoxyphenyl)-2,5-dimethyl-3,4-diacetylpyrrole
- Ethanone, 1-(4-acetyl-1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl)-
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- Inchi: InChI=1S/C17H19NO3/c1-10-16(12(3)19)17(13(4)20)11(2)18(10)14-6-8-15(21-5)9-7-14/h6-9H,1-5H3
- InChI Key: SDKYZOSOKCWHDQ-UHFFFAOYSA-N
- SMILES: CC1=C(C(=C(N1C2=CC=C(C=C2)OC)C)C(=O)C)C(=O)C
Computed Properties
- Exact Mass: 285.13657
- Monoisotopic Mass: 285.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 48.3Ų
Experimental Properties
- PSA: 48.3
1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone Related Literature
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2. Characterization of DcsC, a PLP-independent racemase involved in the biosynthesis of d-cycloserine†David Dietrich,Marco J. van Belkum,John C. Vederas Org. Biomol. Chem., 2012,10, 2248-2254
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Taeil Shin,Minjun Kim,Younjae Jung,Sung June Cho,Hyunwoo Kim,Hyunjoon Song Chem. Commun., 2020,56, 14404-14407
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Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
112086-82-5 (1,1'-[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrole-3,4-diyl]diethanone) Related Products
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